Cas no 1263404-74-5 (2-Amino-4-(4-fluorobenzyl)amino-1-nitrobenzene)

2-Amino-4-(4-fluorobenzyl)amino-1-nitrobenzene is a fluorinated aromatic compound featuring both amino and nitro functional groups, making it a versatile intermediate in organic synthesis. Its structure, incorporating a 4-fluorobenzyl moiety, enhances reactivity in nucleophilic substitution and coupling reactions, particularly in pharmaceutical and agrochemical applications. The presence of electron-withdrawing (nitro) and electron-donating (amino) groups allows for selective functionalization, enabling the synthesis of complex heterocycles or fine chemicals. This compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture makes it valuable for research in medicinal chemistry, where fluorinated analogs are often explored for their bioactivity and metabolic stability.
2-Amino-4-(4-fluorobenzyl)amino-1-nitrobenzene structure
1263404-74-5 structure
Product Name:2-Amino-4-(4-fluorobenzyl)amino-1-nitrobenzene
CAS No:1263404-74-5
MF:C13H12FN3O2
MW:261.251686096191
MDL:MFCD22543813
CID:1033296
PubChem ID:20096590
Update Time:2025-10-18

2-Amino-4-(4-fluorobenzyl)amino-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • N1-(4-Fluorobenzyl)-4-nitrobenzene-1,3-diamine
    • 2-Amino-4-[(4-fluorobenzyl)amino]-1-nitrobenzene
    • 1-N-[(4-fluorophenyl)methyl]-4-nitrobenzene-1,3-diamine
    • 1263404-74-5
    • DB-292700
    • SB81413
    • DTXSID90602350
    • N1-[(4-Fluorophenyl)methyl]-4-nitro-1,3-benzenediamine
    • SCHEMBL1226181
    • 1,3-Benzenediamine, N1-[(4-fluorophenyl)methyl]-4-nitro-
    • AC-25480
    • BGRAXSCMDDBKRP-UHFFFAOYSA-N
    • 2-amino-4-((4-fluorobenzyl)amino)-1-nitrobenzene
    • 2-amino-4-(4-fluorobenzylamino)nitrobenzene
    • J-005372
    • A846439
    • N~1~-[(4-Fluorophenyl)methyl]-4-nitrobenzene-1,3-diamine
    • AKOS016010649
    • 2-AMino-4-[(4-fluorobenzyl)aMino]-1-nitrobenzene(RETIGABINE inteMediate)
    • 2-Amino-4-(4-fluorobenzyl)amino-1-nitrobenzene
    • MDL: MFCD22543813
    • Inchi: 1S/C13H12FN3O2/c14-10-3-1-9(2-4-10)8-16-11-5-6-13(17(18)19)12(15)7-11/h1-7,16H,8,15H2
    • InChI Key: BGRAXSCMDDBKRP-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CNC1C=CC(=C(C=1)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 261.09100
  • Monoisotopic Mass: 261.09135480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 83.9Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.390±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.021 g/l) (25 º C),
  • PSA: 83.87000
  • LogP: 4.10560

2-Amino-4-(4-fluorobenzyl)amino-1-nitrobenzene Security Information

2-Amino-4-(4-fluorobenzyl)amino-1-nitrobenzene Pricemore >>

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